Cas no 1267283-94-2 (3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline)

• Product Name: 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline
• CAS No: 1267283-94-2
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 6174943
• PubChem ID: 82111053
• Update Time: 2025-08-05

3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline
• 1267283-94-2
• EN300-1842348

• Inchi： 1S/C13H22N2/c1-13(2,10-14)9-11-6-5-7-12(8-11)15(3)4/h5-8H,9-10,14H2,1-4H3
• InChI Key： NAELIHQDVYXHAT-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 206.178298710g/mol
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 1267283-94-2 and Product Name: 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline

The compound in question, identified by the CAS No. 1267283-94-2, is a significant molecule in the realm of pharmaceutical chemistry. Its systematic name, 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline, provides a detailed insight into its structural framework, which comprises an aniline core substituted with a tertiary amine group and a dimethyl branched alkyl chain. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of considerable interest in contemporary medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of amine-functionalized aromatic compounds in the development of novel therapeutic agents. The presence of both primary and secondary amine functionalities in 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline suggests potential applications in the synthesis of bioactive molecules. Specifically, the tertiary amine moiety can serve as a versatile handle for further derivatization, enabling the creation of complex scaffolds with tailored biological activities.

In the context of modern pharmaceutical research, this compound has garnered attention due to its potential role as an intermediate in the synthesis of kinase inhibitors and other targeted therapies. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively modulate kinase activity, researchers aim to develop treatments that can effectively interfere with aberrant signaling networks without causing undue side effects.

The structural features of 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline make it an attractive candidate for further exploration in this area. The dimethyl branched alkyl chain not only enhances solubility but also contributes to steric interactions that can be fine-tuned to optimize binding affinity to biological targets. Additionally, the aniline moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding specificity.

Recent studies have demonstrated the utility of amine-substituted anilines in the development of antimicrobial agents. The combination of amino and aromatic groups in these compounds often leads to enhanced efficacy against resistant bacterial strains. The specific substitution pattern in 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline may confer additional advantages, such as improved bioavailability and reduced toxicity profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the structure for optimization purposes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline to its target proteins. By employing techniques such as molecular dynamics simulations and docking studies, researchers can predict how this compound interacts with biological macromolecules at an atomic level. This information is invaluable for guiding medicinal chemistry efforts aimed at improving potency and selectivity.

The pharmacokinetic properties of amine-functionalized aromatic compounds are another area of active investigation. Factors such as metabolic stability, solubility, and distribution play a critical role in determining the overall efficacy of a drug candidate. In vitro and in vivo studies are conducted to assess these parameters and identify potential liabilities early in the development process. The unique structural features of 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline may influence its pharmacokinetic behavior in ways that could be advantageous for therapeutic applications.

In conclusion, 3-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline (CAS No. 1267283-94-2) represents a promising entity in pharmaceutical research due to its versatile structural features and potential applications across multiple therapeutic areas. Ongoing studies continue to unravel its full potential as a building block for novel drug candidates or as an active molecule itself. As our understanding of biological systems evolves, compounds like this one will undoubtedly play an increasingly important role in addressing unmet medical needs.